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Compound of Interest

1-Dodecyl-3-methylimidazolium
Compound Name:
chloride

Cat. No.: B058534

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-Dodecyl-3-
methylimidazolium chloride ([C12mim][Cl]), an ionic liquid with significant potential in various
scientific and industrial applications. This document collates and presents quantitative solubility
data, details the experimental methodologies used for its determination, and provides
visualizations of its molecular behavior and synthesis.

Introduction

1-Dodecyl-3-methylimidazolium chloride is an ionic liquid characterized by a long
hydrophobic dodecyl chain and a hydrophilic methylimidazolium headgroup.[1] This amphiphilic
structure imparts surfactant-like properties, leading to self-assembly in aqueous solutions to
form micelles.[1] Understanding the solubility of [C12mim][Cl] in a range of solvents is crucial
for its application in areas such as catalysis, organic synthesis, and drug delivery.

Data Presentation: Solubility of 1-Dodecyl-3-
methylimidazolium chloride

The solubility of 1-Dodecyl-3-methylimidazolium chloride has been experimentally
determined in a variety of alcoholic solvents. The following tables summarize the quantitative
data available in the literature, presenting the solubility as a function of temperature.
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Table 1: Solubility of 1-Dodecyl-3-methylimidazolium chloride ([C12mim][CI]) in Primary
Alcohols.
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Mole Fraction of [C12mim] . Temperature (K) in 1-
(1] (x1) Temperature (K) in Ethanol Butanol
0.2511 273.78 -
0.2627 - 275.65
0.2923 - 280.65
0.3018 284.08 -
0.3461 - 286.33
0.3585 291.82 -
0.3712 - 288.34
0.4164 - 292.16
0.4253 296.40 -
0.4450 - 294.72
0.4682 - 298.88
0.4751 299.65 -
0.4838 - 303.58
0.4978 - 307.23
0.5133 301.15 -
0.5232 301.75 -
0.5447 - 311.78
0.5554 303.06 -
0.5586 - 311.82
0.5774 - 311.98
0.5783 306.30 -
0.5888 308.22 -
0.6101 310.85 -
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0.6161 312.63 -
0.6246 314.45 -
0.6250 - 312.40
0.6347 316.05 -
0.6381 - 312.55
0.6417 316.09 -
0.6516 316.27 -
0.6980 316.81 -
0.7021 - 314.04
0.7196 317.36 -
0.7293 318.18 -
0.7357 - 319.09
0.7564 319.65 -
0.7695 - 323.15
0.7956 - 327.62
0.8076 321.93 -
0.8248 - 332.18
0.8281 323.85 -
0.8327 - 333.02
0.8337 - 333.19
0.8601 - 337.92
0.8818 - 340.33
0.8928 325.07 -
0.9038 325.65 -
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0.9206 - 348.63
0.9417 - 351.13
0.9523 328.85

1.0000 369.78 369.78

Data sourced from Domanska, U., & Marciniak, A. (2003). Solubility of 1-Dodecyl-3-
methylimidazolium Chloride in Alcohols (C2-C12). Journal of Physical Chemistry B, 108(7),
2376-2382.

Experimental Protocols

The primary method cited for the determination of the solubility of 1-Dodecyl-3-
methylimidazolium chloride is the dynamic method. This method involves the visual
observation of the phase transition of a solute-solvent mixture under controlled temperature
changes.

Dynamic Method for Solubility Determination

The experimental protocol for the dynamic method, as adapted from literature descriptions, is
as follows:

o Sample Preparation: A series of samples with known compositions of 1-Dodecyl-3-
methylimidazolium chloride and the solvent are prepared in sealed glass ampoules.

e Apparatus: The ampoule is placed in a thermostated bath equipped with a magnetic stirrer
and a calibrated thermometer.

» Heating and Dissolution: The mixture is heated slowly with continuous stirring until the solid
phase completely dissolves. The temperature of complete dissolution is recorded.

e Cooling and Crystallization: The solution is then cooled slowly, and the temperature at which
the first crystals appear is recorded.

e Equilibrium Temperature: The equilibrium temperature for a given composition is taken as
the average of the dissolution and crystallization temperatures. This process is repeated for
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each sample to construct the solubility curve.

Thermal Analysis using Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is employed to determine the thermal properties of 1-
Dodecyl-3-methylimidazolium chloride, such as its melting point and enthalpy of fusion. This
data is crucial for understanding the solid-liquid equilibrium.

Sample Preparation: A small, accurately weighed sample of the ionic liquid is hermetically
sealed in an aluminum pan.

o Apparatus: The sample pan and an empty reference pan are placed in the DSC cell.

o Temperature Program: The cell is subjected to a controlled temperature program, typically
involving heating and cooling cycles at a constant rate.

o Data Acquisition: The heat flow to or from the sample relative to the reference is measured
as a function of temperature.

o Data Analysis: The melting point is determined from the peak temperature of the melting
endotherm, and the enthalpy of fusion is calculated from the area under the peak.

Mandatory Visualization

The following diagrams illustrate key aspects of the chemistry and application of 1-Dodecyl-3-
methylimidazolium chloride.
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Synthesis of 1-Dodecyl-3-methylimidazolium chloride
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Caption: Synthetic pathways for 1-Dodecyl-3-methylimidazolium chloride.

Caption: Self-assembly of amphiphilic [C12mim][CI] into a micelle in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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